molecular formula C15H17N3OS B5296757 4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine

4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine

Cat. No. B5296757
M. Wt: 287.4 g/mol
InChI Key: AXUNYTKGNRLAPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmaceuticals. It is a pyridine-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine is not fully understood. However, it has been suggested that the compound may act by inhibiting various enzymes and receptors in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which plays a key role in inflammation. It has also been suggested that the compound may act by modulating the activity of various neurotransmitters in the brain.
Biochemical and Physiological Effects:
Studies have shown that 4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine exhibits various biochemical and physiological effects. For example, it has been found to exhibit anti-inflammatory activity by inhibiting the activity of COX-2. It has also been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. In addition, it has been found to exhibit neuroprotective effects by modulating the activity of various neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine is its potential applications in the field of pharmaceuticals. However, there are also some limitations associated with its use in lab experiments. For example, the compound may exhibit toxicity at high concentrations, which can affect the results of experiments. In addition, the compound may exhibit low solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine. Some of these include:
1. Further studies on the mechanism of action of the compound to better understand its effects on various diseases.
2. Development of new synthesis methods for the compound to improve its yield and purity.
3. Studies on the pharmacokinetics and pharmacodynamics of the compound to better understand its efficacy and safety.
4. Development of new formulations of the compound to improve its solubility and bioavailability.
5. Studies on the potential use of the compound in combination with other drugs for the treatment of various diseases.
Conclusion:
In conclusion, 4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine is a compound that has gained significant attention in scientific research due to its potential applications in the field of pharmaceuticals. It has been synthesized using various methods and has been found to exhibit significant activity against various diseases such as cancer, Alzheimer's disease, and inflammation. However, further research is needed to fully understand the mechanism of action of the compound and to improve its efficacy and safety for use in pharmaceuticals.

Synthesis Methods

The synthesis of 4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine has been reported in various scientific studies. One of the most commonly used methods involves the reaction of 4-chloropyridine with 2-propyl-1,3-thiazole-4-carbonyl chloride and sodium azide in the presence of a catalyst. The resulting compound is then treated with sodium methoxide to obtain the final product.

Scientific Research Applications

4-{1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine has been extensively studied for its potential applications in the field of pharmaceuticals. It has been found to exhibit significant activity against various diseases such as cancer, Alzheimer's disease, and inflammation. In addition, it has also been studied for its potential use as an antipsychotic and antidepressant.

properties

IUPAC Name

(2-propyl-1,3-thiazol-4-yl)-(3-pyridin-4-ylazetidin-1-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N3OS/c1-2-3-14-17-13(10-20-14)15(19)18-8-12(9-18)11-4-6-16-7-5-11/h4-7,10,12H,2-3,8-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXUNYTKGNRLAPX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=NC(=CS1)C(=O)N2CC(C2)C3=CC=NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{1-[(2-Propyl-1,3-thiazol-4-yl)carbonyl]-3-azetidinyl}pyridine

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